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Compound of Interest

Compound Name: Diisooctyl phosphate

Cat. No. B179373

An In-depth Technical Guide to the Chemical Properties of Diisoctyl Acid Phosphate (CAS
Number: 27215-10-7)

This technical guide provides a comprehensive overview of the chemical and physical
properties of diisoctyl acid phosphate, targeting researchers, scientists, and drug development
professionals.

Chemical Identification

e CAS Number: 27215-10-7[1]

Chemical Name: Diisooctyl phosphate[1][2]

Synonyms: Diisooctyl acid phosphate, Phosphoric acid, diisooctyl ester, Isooctanol,
hydrogen phosphate, bis(6-methylheptyl) hydrogen phosphate[1][2]

Molecular Formula: C16H3504P[1]

Molecular Weight: 322.42 g/mol [1]

Physical and Chemical Properties

Diisooctyl acid phosphate is a colorless liquid that is corrosive to metals and tissue.[3] Itis a
combustible material, though it may require some effort to ignite.[3]

Table 1: Physical Properties of Diisooctyl Acid Phosphate
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Experimental Protocol

Boiling Point

256 °C

While a specific experimental
protocol for this exact
substance is not detailed in the
provided search results,
standard methods for
determining boiling points of
liquid compounds, such as the
Thiele tube method or
distillation method, are
commonly employed.[4][5][6]
[71[8] These methods involve
heating the liquid and
observing the temperature at
which the vapor pressure
equals the atmospheric

pressure.

Density

0.983 g/cm?

The experimental protocol for
determining the density of a
liquid typically involves using a
pycnometer or a hydrometer.
The mass of a known volume
of the substance is measured

at a specific temperature.

Refractive Index

1.449

The refractive index is typically
measured using a
refractometer, such as an
Abbé refractometer. A drop of
the liquid is placed on the
prism, and the instrument
measures the angle at which
light is refracted as it passes

through the substance.

Flash Point

191.7 °C

Standard methods for

determining the flash point of a
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combustible liquid, such as the
Cleveland open-cup method or
the Pensky-Martens closed-
cup method, are likely used.
These involve heating the
substance and introducing an
ignition source to determine
the lowest temperature at

which the vapors will ignite.

Vapor Pressure 2.75E-07 mmHg at 25°C

The vapor pressure of a liquid
at a specific temperature can
be determined using various
methods, including the static
method (using a manometer),
the dynamic method
(ebulliometry), or the effusion

method (Knudsen cell).

Solubility Insoluble in water

A standard "shake flask"
method is recommended for
determining solubility.[9][10]
[11] An excess amount of the
substance is added to the
solvent (in this case, water),
and the mixture is agitated at a
constant temperature until
equilibrium is reached. The
concentration of the dissolved
substance in the solvent is
then measured using a
suitable analytical method. For
diisoctyl acid phosphate, it is
reported to be insoluble in

water.[1]

Spectroscopic Data
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Detailed experimental spectra for diisoctyl acid phosphate (CAS 27215-10-7) are not readily

available in the public domain. However, based on the structure and data for analogous

compounds, the expected spectral characteristics are outlined below.

Table 2: Predicted Spectroscopic Data for Diisooctyl Acid Phosphate

Technique

Expected Features

1H NMR

Signals corresponding to the protons of the
isooctyl chains would be expected. The
chemical shifts and splitting patterns would be
indicative of the different proton environments
within the branched alkyl chains and their

proximity to the phosphate group.

13C NMR

Resonances for the carbon atoms of the isooctyl
groups would be observed. The chemical shifts
would be influenced by the electronegativity of

the neighboring oxygen atoms of the phosphate

group.

1P NMR

A characteristic signal for the phosphorus atom
in the phosphate ester would be present. The
chemical shift would provide information about
the chemical environment of the phosphorus

nucleus.

IR Spectroscopy

Characteristic absorption bands for P=0, P-O-
C, and C-H bonds would be expected. The P=0O
stretching vibration typically appears as a strong
band in the region of 1300-1200 cm~1.

Mass Spectrometry

The mass spectrum would show the molecular
ion peak (M*) corresponding to the molecular
weight of the compound. Fragmentation
patterns would likely involve the loss of the

isooctyl groups or parts of the alkyl chains.
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Experimental Protocols
Synthesis of Dialkyl Phosphates

A general and convenient two-step process for the synthesis of dialkyl phosphates has been
described, which is applicable to the synthesis of diisooctyl acid phosphate. This method is
designed to minimize contamination by trialkyl phosphate impurities.[12]

Experimental Workflow:

Phosphorus oxychloride (POCI3)

Primary Alcohol (e.g., Isooctanol)

Triethylamine

Remove chioride o, Steam Hydrolysis

Click to download full resolution via product page

Caption: Synthesis of Dialkyl Phosphates.

Procedure:

Phosphorus oxychloride (POCIs) is reacted with a primary alcohol (in this case, isooctanol)
and triethylamine in toluene.[12]

e The reaction mixture is then filtered to remove the triethylammonium chloride byproduct.[12]
o The filtrate is subsequently treated with steam for hydrolysis.[12]

e This process yields the dialkyl phosphate in high purity, avoiding the need for distillation
which can lead to decomposition.[12]
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Purification of Commercial Diisoctyl Acid Phosphate

Commercial samples of diisoctyl acid phosphate may contain impurities such as the monoester,
polyphosphates, pyrophosphate, 2-ethylhexanol, and metal impurities. A purification method
has been described to remove these contaminants.[3]

Experimental Workflow:

Impure Diisooctyl i . Wash with saturated : :
[Acwd Phosphate]—> Dissolve in n-hexane (0.8M) Wash with M HNO3 (NH4)2C03 solution Wash with 3M HNO3 Wash with water (twice)

Click to download full resolution via product page
Caption: Purification of Diisooctyl Acid Phosphate.

Procedure:

Dissolve the impure diisoctyl acid phosphate in n-hexane to create a 0.8M solution.[3]
e Wash the hexane solution with an equal volume of 1 M nitric acid (HNO3).[3]

o Subsequently, wash the solution with a saturated ammonium carbonate ((NH4)2CO3s)
solution.[3]

e Follow with a wash using 3 M HNOs.[3]

 Finally, wash the solution twice with water.[3]

Biological Activity and Signaling Pathways

Information regarding the specific biological activities and signaling pathways of diisoctyl acid
phosphate is limited in the publicly available literature. Organophosphates as a class are
known to interact with various biological systems, but specific data for this compound is scarce.

Phosphate itself can act as a signaling molecule, activating pathways such as the
Raf/MEK/ERK pathway in various cell types.[13][14] However, it is not confirmed if diisooctyl
acid phosphate acts as a phosphate donor or has other mechanisms of action.
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Some studies have investigated the toxicological effects of "diisooctyl phthalate,” which may or
may not be the same as or related to diisooctyl acid phosphate. These studies on the phthalate
have indicated potential reproductive and developmental toxicity in animal models.[15][16][17]
It is crucial for researchers to consult specific toxicological studies for diisoctyl acid phosphate
to understand its safety profile.

Safety and Handling

Diisooctyl acid phosphate is considered a hazardous substance. It is corrosive and can cause
severe injury or death upon inhalation, ingestion, or skin contact.[3] Contact with the molten
substance can cause severe burns.[3] It is a combustible material and, when heated, its vapors
may form explosive mixtures with air.[3] Upon decomposition, it emits toxic fumes of
phosphorus oxides.[3] Appropriate personal protective equipment should be used when
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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